3-(4-Bromophenyl)-2-[(2-chloro-6-fluorophenyl)methylsulfanyl]-6,7-dihydrothieno[3,2-d]pyrimidin-4-one

• IUPAC Name: 3-(4-bromophenyl)-2-[(2-chloro-6-fluorophenyl)methylsulfanyl]-6,7-dihydrothieno[3,2-d]pyrimidin-4-one
• InChI: InChI=1S/C19H13BrClFN2OS2/c20-11-4-6-12(7-5-11)24-18(25)17-16(8-9-26-17)23-19(24)27-10-13-14(21)2-1-3-15(13)22/h1-7H,8-10H2
• InChI Key: GSXINBXDDFMEHX-UHFFFAOYSA-N
• Canonical SMILES: C1CSC2=C1N=C(N(C2=O)C3=CC=C(C=C3)Br)SCC4=C(C=CC=C4Cl)F
• Molecular Formula: C19H13BrClFN2OS2
• Molecular Weight: 483.8 g/mol

Description

3-(4-Bromophenyl)-2-[(2-chloro-6-fluorophenyl)methylsulfanyl]-6,7-dihydrothieno[3,2-d]pyrimidin-4-one is a useful research compound. Its molecular formula is C19H13BrClFN2OS2 and its molecular weight is 483.8. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Antimicrobial Applications

Heterocyclic compounds, including derivatives similar to 3-(4-Bromophenyl)-2-[(2-chloro-6-fluorophenyl)methylsulfanyl]-6,7-dihydrothieno[3,2-d]pyrimidin-4-one, have been studied for their antimicrobial properties. For instance, compounds containing pyrimidine derivatives have been integrated into polyurethane varnishes and printing ink pastes, demonstrating significant antimicrobial effects against various microbial strains. These findings suggest potential applications in surface coatings and materials requiring antimicrobial properties, contributing to hygiene and public health (El‐Wahab et al., 2015).

Anticancer and Enzyme Inhibition

Research on thieno[3,2-d]pyrimidine derivatives has explored their role as inhibitors for critical enzymes like thymidylate synthase (TS) and dihydrofolate reductase (DHFR), which are pivotal in nucleotide synthesis pathways. Compounds based on this scaffold have shown potent inhibitory activities, suggesting their potential in cancer therapy by targeting the nucleotide biosynthesis pathways in rapidly proliferating cancer cells (Gangjee et al., 2008).

Synthesis of Key Intermediates

The synthesis of pyrimidine compounds, including those related to this compound, serves as key intermediates in the production of various pharmaceuticals. These intermediates are essential in creating a wide range of active compounds, highlighting the versatility and importance of pyrimidine derivatives in medicinal chemistry (Hou et al., 2016).